Cas no 215309-09-4 (Androst-5-en-17-one,3-(acetyloxy)-7-[(1,1-dimethylethyl)dioxy]-, (3b,7a)- (9CI))

• Product Name: Androst-5-en-17-one,3-(acetyloxy)-7-[(1,1-dimethylethyl)dioxy]-, (3b,7a)- (9CI)
• CAS No: 215309-09-4
• MF: C₂₅H₃₈O₅
• MW: 418.56622838974
• CID: 243092
• PubChem ID: 45092577
• Update Time: 2025-04-19

Androst-5-en-17-one,3-(acetyloxy)-7-[(1,1-dimethylethyl)dioxy]-, (3b,7a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-5-en-17-one,3-(acetyloxy)-7-[(1,1-dimethylethyl)dioxy]-, (3b,7a)- (9CI)
• 3b-Acetoxy-7a-(tert-butylperoxy)androst-6-en-17-one
• [(3S,7S,8R,9S,10R,13S,14S)-7-tert-butylperoxy-10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl] acetate
• 215309-09-4
• DTXSID60667017

• Inchi： 1S/C25H38O5/c1-15(26)28-17-9-11-24(5)16(13-17)14-20(29-30-23(2,3)4)22-18-7-8-21(27)25(18,6)12-10-19(22)24/h14,17-20,22H,7-13H2,1-6H3/t17-,18-,19-,20+,22-,24-,25-/m0/s1
• InChI Key： DXTFOSLAPOVOFO-OANIGTROSA-N
• SMILES： O([C@@H]1C=C2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)C(CC[C@H]3[C@@H]21)=O)OC(C)=O)OC(C)(C)C

Computed Properties

• Exact Mass: 418.272
• Monoisotopic Mass: 418.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 61.8A^2